Corynantheidine

• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• InChI: InChI=1S/C22H28N2O3/c1-4-14-12-24-10-9-16-15-7-5-6-8-19(15)23-21(16)20(24)11-17(14)18(13-26-2)22(25)27-3/h5-8,13-14,17,20,23H,4,9-12H2,1-3H3/b18-13-/t14-,17+,20+/m1/s1
• InChIKey: NMLUOJBSAYAYEM-OCUKFOPLSA-N

Corynantheidine for Research Procurement: Indole Alkaloid Identity, Natural Sources, and Receptor Engagement Profile

Corynantheidine (CAS 23407-35-4) is a corynanthe-type indole alkaloid occurring as a minor constituent in Mitragyna speciosa (kratom) and isolated from Corynanthe pachyceras bark [1][2]. It acts as a partial agonist at the mu-opioid receptor (MOR) [3][4] while also binding to α1D- and α2A-adrenergic receptors and the NMDA receptor [5][6], establishing a multi-target interaction profile distinct from simpler opioid agonists.

Receptor Panel Multi-target engagement: MOR, α1D/α2A, NMDA

Signaling Profile Partial MOR agonist with minimal β-arrestin-2 recruitment

Natural Source Indole alkaloid from Mitragyna speciosa and Corynanthe pachyceras

• [1] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [2] Obeng, S., et al. (2020). Investigation of the Adrenergic and Opioid Binding Affinities, Metabolic Stability, Plasma Protein Binding Properties, and Functional Effects of Selected Indole-Based Kratom Alkaloids. Journal of Medicinal Chemistry, 63(1), 433-439. View Source
• [3] GlpBio. (n.d.). Corynantheidine Technical Datasheet. View Source
• [4] Anjiechem. (n.d.). Corynantheidine Product Information. View Source
• [5] BindingDB. (n.d.). BDBM50474149 (Corynantheidine) Affinity Data. View Source
• [6] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source

Why Generic Substitution Fails for Corynantheidine: Structural Determinants of Divergent Pharmacology Among Kratom Alkaloids

Corynantheidine cannot be interchangeably substituted with other kratom alkaloids or yohimbine diastereomers due to distinct structure-activity relationships that govern receptor selectivity and functional efficacy [1]. The C-9 demethoxy substitution relative to mitragynine alters KOR affinity and introduces high α1D-adrenergic binding [2][3], while its indole scaffold confers partial MOR agonism versus the full agonism of its oxindole derivative corynoxine [4]. Among yohimbine stereoisomers, corynantheidine (a yohimbine stereoisomer) exhibits a unique binding signature across MOR, adrenergic, and NMDA receptors not shared by corynanthine, yohimbine, or rauwolscine [5]. These differential binding and functional profiles render generic substitution scientifically invalid for research requiring precise receptor engagement or signaling bias characterization.

Mitragynine

Lacks α1D-adrenergic engagement; MOR/KOR non-selective profile may shift assay interpretation

Corynoxine (Oxindole)

Full MOR agonist with robust β-arrestin-2 recruitment; pathway response context may differ

Yohimbine Diastereomers

Distinct binding signature across MOR, adrenergic, and NMDA receptors limits direct substitution

• [1] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [2] Obeng, S., et al. (2020). Investigation of the Adrenergic and Opioid Binding Affinities, Metabolic Stability, Plasma Protein Binding Properties, and Functional Effects of Selected Indole-Based Kratom Alkaloids. Journal of Medicinal Chemistry, 63(1), 433-439. View Source
• [3] KratomAlks.org. (n.d.). Corynantheidine vs Other Kratom Alkaloids: Comparative Pharmacology. View Source
• [4] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [5] Goldberg, M.R., & Robertson, D. (1983). Yohimbine: A Pharmacological Probe for Study of the α2-Adrenoreceptor. Pharmacological Reviews, 35(3), 143-180. View Source

Corynantheidine Quantitative Differentiation: Comparative Pharmacological and Functional Selectivity Data

Mu-Opioid Receptor (MOR) Partial Agonism: Functional Efficacy Differentiation from Full Agonist Corynoxine

Corynantheidine acts as a partial agonist at the human mu-opioid receptor (MOR) with an efficacy (Emax) of 37% relative to the full agonist DAMGO, whereas the oxindole derivative corynoxine exhibits full agonism (Emax not specified but qualitatively distinct) [1][2]. In β-arrestin-2 recruitment assays, corynantheidine fails to recruit β-arrestin-2 (<20% signal), while corynoxine displays robust β-arrestin-2 recruitment [3]. This functional divergence demonstrates that simple scaffold modification from indole to oxindole profoundly alters downstream signaling, making corynantheidine a superior tool for probing biased agonism at MOR.

MOR Partial Agonism

Head-to-head

Emax 37% of DAMGO; no β-arrestin-2 recruitment

Supports signaling bias research context

Human MOR BRET assay; vs corynoxine full agonism

Evidence Dimension	MOR functional efficacy (Emax) and β-arrestin-2 recruitment
Target Compound Data	Emax = 37% of DAMGO; β-arrestin-2 recruitment <20%
Comparator Or Baseline	Corynoxine: full agonist (Emax > 37%, qualitatively higher); robust β-arrestin-2 recruitment
Quantified Difference	Qualitative difference in efficacy classification (partial vs. full agonist); quantitative difference in β-arrestin-2 recruitment (absent vs. present)
Conditions	Human MOR BRET Gi-1 assay (Emax); human MOR β-arrestin-2 recruitment assay

Why This Matters

This matters for scientific selection because corynantheidine provides a partial agonist profile with minimal β-arrestin-2 recruitment, offering a distinct pharmacological tool for investigating MOR signaling pathways and potential therapeutic windows with reduced arrestin-mediated side effects.

• [1] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [2] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [3] KratomAlks.org. (n.d.). Corynantheidine vs Other Kratom Alkaloids: Functional Signaling and Bias. View Source

Adrenergic Receptor Binding Profile: α1D/α2A Affinity Comparison with Mitragynine

Corynantheidine exhibits high affinity for the α1D-adrenergic receptor (Ki = 41.7 ± 4.7 nM) and α2A-adrenergic receptor (Ki = 74 nM), whereas mitragynine, the principal kratom alkaloid, shows negligible α1D binding (Ki = 5,480 nM) [1][2][3]. This approximately 130-fold difference in α1D affinity is attributed to the C-9 demethoxy substitution in corynantheidine [4]. Additionally, corynantheidine binds the NMDA receptor (Ki = 83 nM) with moderate affinity [5]. These data define corynantheidine as a multi-target ligand with pronounced adrenergic engagement absent in mitragynine.

α1D-Adrenergic Affinity

Cross-study

Ki = 41.7 nM (α1D); ~130-fold vs mitragynine

High α1D engagement supports multi-target probe context

α2A Ki = 74 nM, NMDA Ki = 83 nM; radioligand displacement

Evidence Dimension	Receptor binding affinity (Ki) for α1D-adrenergic and α2A-adrenergic receptors
Target Compound Data	α1D Ki = 41.7 nM; α2A Ki = 74 nM; NMDA Ki = 83 nM
Comparator Or Baseline	Mitragynine: α1D Ki = 5,480 nM; α2A Ki = not reported / negligible
Quantified Difference	α1D affinity difference = ~130-fold (41.7 nM vs. 5,480 nM)
Conditions	Human recombinant adrenergic receptors expressed in CHO/HEK293 cell membranes, radioligand displacement assays

Why This Matters

This matters for procurement decisions because corynantheidine offers a unique polypharmacological profile combining partial MOR agonism with significant adrenergic and NMDA receptor binding, enabling distinct experimental applications compared to the predominantly opioid-centric mitragynine.

• [1] Obeng, S., et al. (2020). Investigation of the Adrenergic and Opioid Binding Affinities, Metabolic Stability, Plasma Protein Binding Properties, and Functional Effects of Selected Indole-Based Kratom Alkaloids. Journal of Medicinal Chemistry, 63(1), 433-439. View Source
• [2] KratomAlks.org. (n.d.). Corynantheidine vs Other Kratom Alkaloids: Receptor Binding. View Source
• [3] BindingDB. (n.d.). BDBM50474149 (Corynantheidine) Affinity Data for Alpha-1D Adrenergic Receptor. View Source
• [4] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [5] GlpBio. (n.d.). Corynantheidine Technical Datasheet. View Source

Opioid Receptor Subtype Selectivity: MOR vs. KOR/DOR Binding Comparison

Corynantheidine demonstrates marked selectivity for the mu-opioid receptor (MOR) over kappa- (KOR) and delta-opioid receptors (DOR) in both binding and functional assays. In mouse receptor binding, corynantheidine displays Ki values of 57.1 nM (MOR), 385.4 nM (KOR), and 172 nM (DOR) [1][2]. Functionally, corynantheidine activates MOR with an EC50 of 104.24 nM but shows no measurable activity at KOR or DOR in [35S]GTPγS assays [3]. In contrast, mitragynine exhibits comparable MOR and KOR affinity (Ki ≈ 161 nM and 198 nM, respectively), indicating a non-selective profile [4]. This subtype selectivity positions corynantheidine as a more MOR-selective pharmacological tool relative to mitragynine.

MOR Selectivity

Cross-study

MOR Ki = 57.1 nM; MOR/KOR ratio 6.7 vs mitragynine 1.2

MOR-selective partial agonism supports cleaner pathway probing

Mouse receptor binding; functional EC50 104 nM at MOR

Evidence Dimension	Opioid receptor subtype binding affinity (Ki) and functional activation (EC50)
Target Compound Data	MOR Ki = 57.1 nM; KOR Ki = 385.4 nM; DOR Ki = 172 nM; MOR EC50 = 104.24 nM; KOR/DOR no activity
Comparator Or Baseline	Mitragynine: MOR Ki ≈ 161 nM; KOR Ki ≈ 198 nM; non-selective
Quantified Difference	MOR selectivity ratio (KOR Ki / MOR Ki) = 6.7 for corynantheidine vs. 1.2 for mitragynine
Conditions	Mouse opioid receptor binding assays; [35S]GTPγS functional assays

Why This Matters

This matters for scientific selection because corynantheidine's MOR-selective partial agonism offers a cleaner pharmacological probe for dissecting MOR-specific signaling without confounding KOR-mediated effects, unlike the dual MOR/KOR activity of mitragynine.

• [1] GlpBio. (n.d.). Corynantheidine Technical Datasheet. View Source
• [2] Anjiechem. (n.d.). Corynantheidine Product Information. View Source
• [3] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [4] KratomAlks.org. (n.d.). Corynantheidine vs Other Kratom Alkaloids: Receptor Pharmacology. View Source

Antileishmanial Activity: In Vitro Potency Compared with Dihydrocorynantheine and Corynantheine Analogs

In a direct comparative study of five indole alkaloids isolated from Corynanthe pachyceras bark, corynantheidine, corynantheine, and dihydrocorynantheine all exhibited in vitro antileishmanial activity against Leishmania major promastigotes with comparable IC50 values of approximately 3 μM [1]. α-Yohimbine and corynanthine were also evaluated in the same study but showed distinct activity profiles [2]. This demonstrates that corynantheidine shares potent antileishmanial activity with its close structural analogs corynantheine and dihydrocorynantheine, providing a baseline for structure-activity relationship studies within the corynanthe alkaloid class.

Antileishmanial Activity

Head-to-head

IC50 ≈ 3 μM vs. L. major

Supports antiparasitic screening context

Similar potency to corynantheine and dihydrocorynantheine

Evidence Dimension	In vitro antileishmanial activity (IC50)
Target Compound Data	IC50 ≈ 3 μM against L. major promastigotes
Comparator Or Baseline	Corynantheine IC50 ≈ 3 μM; Dihydrocorynantheine IC50 ≈ 3 μM
Quantified Difference	No significant difference in potency among the three alkaloids
Conditions	L. major promastigotes in vitro assay

Why This Matters

This matters for procurement in antiparasitic research, as corynantheidine provides a chemically defined starting point for investigating antileishmanial mechanisms and structure-activity relationships within the corynanthe alkaloid family.

• [1] Stærk, D., et al. (2000). Leishmanicidal, Antiplasmodial and Cytotoxic Activity of Indole Alkaloids from Corynanthe pachyceras. Planta Medica, 66(6), 531-535. View Source
• [2] Stærk, D., et al. (2000). Leishmanicidal, Antiplasmodial and Cytotoxic Activity of Indole Alkaloids from Corynanthe pachyceras. Planta Medica, 66(6), 531-535. View Source

Cytotoxicity Profile: Differential Activity Against HL-60 and SW480 Cancer Cell Lines

Corynantheidine exhibits moderate cytotoxicity against human leukemia HL-60 cells with an IC50 of 13.96 μM and against human colon adenocarcinoma SW480 cells with an IC50 of 23.28 μM [1]. In contrast, the structurally related alkaloid dihydrocorynantheine displays a different activity profile, demonstrating significant vasodilating activity against phenylephrine-induced contraction in rat thoracic aorta rings (IC50 = 6.73 μg/mL) [2][3]. This divergence in biological activities between two closely related corynanthe alkaloids highlights that minor structural differences (e.g., saturation state of the ethylidene side chain) can redirect pharmacological activity from cytotoxicity to vasorelaxation, reinforcing the need for compound-specific selection in research applications.

Cytotoxicity Profile

Cross-study

HL-60 IC50 = 13.96 μM; SW480 IC50 = 23.28 μM

Supports cell-model endpoint review

Contrasts with dihydrocorynantheine vasodilating activity

Evidence Dimension	Cytotoxicity against cancer cell lines and vasorelaxant activity
Target Compound Data	HL-60 IC50 = 13.96 μM; SW480 IC50 = 23.28 μM; no reported vasodilating activity
Comparator Or Baseline	Dihydrocorynantheine: cytotoxicity data not reported; vasodilating IC50 = 6.73 μg/mL
Quantified Difference	Qualitative difference in biological activity profile (cytotoxic vs. vasodilating)
Conditions	HL-60 and SW480 cell viability assays; rat thoracic aorta ring contraction assay

Why This Matters

This matters for scientific selection because corynantheidine provides a distinct cytotoxic profile for anticancer screening, whereas its analog dihydrocorynantheine is better suited for cardiovascular research, demonstrating the functional divergence within this alkaloid class.

• [1] CAS IR GRID. (n.d.). Macrophyllionium and Macrophyllines A and B, Oxindole Alkaloids from Uncaria macrophylla. View Source
• [2] Wang, K., et al. (2011). Macrophyllionium and Macrophyllines A and B, Oxindole Alkaloids from Uncaria macrophylla. Journal of Natural Products, 74(1), 12-15. View Source
• [3] CAS IR GRID. (n.d.). Compound Data for Dihydrocorynantheine Vasodilating Activity. View Source

In Vivo Antinociceptive Efficacy: Central MOR-Dependent Analgesia in Murine Tail-Flick Model

Corynantheidine administered intracerebroventricularly (i.c.v.) at doses of 10-100 nmol produces a dose-dependent increase in tail-flick latency in mice, confirming centrally mediated, MOR-dependent antinociception [1][2]. This in vivo efficacy corroborates the in vitro partial agonist profile at MOR. In the same study, corynoxine and mitraciliatine also demonstrated MOR-dependent antinociception; however, mitraciliatine and corynoxine displayed attenuated respiratory depression and hyperlocomotion compared to morphine, while specific in vivo behavioral data for corynantheidine beyond antinociception were not reported [3][4]. This establishes corynantheidine as an in vivo active MOR partial agonist with demonstrated central analgesic efficacy, validating its utility for pain research applications.

In Vivo Antinociception

Head-to-head

Dose-dependent tail-flick latency increase (10-100 nmol i.c.v.)

Supports MOR-dependent pain endpoint context

Murine model; respiratory depression data not reported for corynantheidine

Evidence Dimension	In vivo antinociceptive activity (tail-flick latency)
Target Compound Data	Dose-dependent increase in latency at 10-100 nmol i.c.v.
Comparator Or Baseline	Corynoxine and mitraciliatine: also MOR-dependent antinociception; morphine: prototypic MOR agonist with respiratory depression
Quantified Difference	Qualitative confirmation of central MOR-dependent analgesia; quantitative dose-response data available in source
Conditions	Murine tail-flick test, i.c.v. administration

Why This Matters

This matters for procurement decisions in pain research because corynantheidine provides a validated in vivo tool compound with demonstrated central MOR partial agonism and analgesic efficacy, enabling translational studies of partial opioid agonists with potentially distinct side effect profiles.

• [1] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [2] GlpBio. (n.d.). Corynantheidine Technical Datasheet. View Source
• [3] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [4] KratomAlks.org. (n.d.). Corynantheidine vs Other Kratom Alkaloids: In Vivo Antinociception. View Source

Corynantheidine Research and Industrial Application Scenarios: Evidence-Guided Use Cases

Probing Biased Agonism and Functional Selectivity at Mu-Opioid Receptors

Researchers investigating G-protein-biased signaling at MOR should select corynantheidine as a defined partial agonist that does not recruit β-arrestin-2 [1]. This profile makes it an ideal tool compound for dissecting the contributions of G-protein versus arrestin pathways to opioid analgesia and side effects. In contrast to the full agonist and arrestin-recruiting corynoxine [2], corynantheidine enables cleaner interrogation of G-protein-mediated signaling. Procurement is recommended for laboratories focused on developing functionally selective opioid analgesics with potentially reduced on-target adverse effects.

Polypharmacology Studies of Adrenergic-Opioid-NMDA Receptor Cross-Talk

Investigators examining multi-target pharmacology should utilize corynantheidine to simultaneously engage MOR, α1D/α2A-adrenergic receptors, and NMDA receptors (Ki values of 57.1 nM, 41 nM, 74 nM, and 83 nM, respectively) [3][4][5]. This polypharmacological signature is not replicated by mitragynine, which lacks significant α1D-adrenergic affinity [6], nor by selective MOR agonists. Corynantheidine therefore serves as a unique probe for studying receptor cross-talk in pain pathways, autonomic regulation, or CNS pharmacology. Procurement is indicated for systems pharmacology and network biology investigations requiring a single molecular entity with defined multi-target engagement.

Natural Product Antiparasitic and Anticancer Screening Programs

Drug discovery programs targeting neglected tropical diseases or cancer should acquire corynantheidine as a characterized natural product lead. Its in vitro antileishmanial activity against L. major (IC50 ≈ 3 μM) and cytotoxicity against HL-60 (IC50 = 13.96 μM) and SW480 (IC50 = 23.28 μM) cell lines [7] provide validated starting points for medicinal chemistry optimization. The compound's defined stereochemistry and established isolation protocols support reproducible research. Procurement is appropriate for natural product screening libraries, structure-activity relationship expansion campaigns, and academic collaborations focused on antiparasitic or anticancer lead discovery.

Analgesic Efficacy and Safety Profiling in Murine Pain Models

Preclinical pain research laboratories should employ corynantheidine to evaluate centrally mediated analgesia via the MOR partial agonist mechanism. Demonstrated antinociceptive efficacy in the murine tail-flick test following i.c.v. administration (10-100 nmol) [8] confirms in vivo activity. This compound enables comparative studies with other kratom alkaloids (e.g., corynoxine, mitraciliatine) or prototypic opioids like morphine to delineate the relationship between partial agonism, in vivo efficacy, and side effect profiles such as respiratory depression [9]. Procurement supports hypothesis-driven pain research and translational analgesic development programs.

Application

Selection Property

Validation Focus

MOR signaling bias research

Partial MOR agonist, minimal β-arrestin-2 recruitment

β-arrestin-2 recruitment assay endpoint review

Multi-target receptor cross-talk studies

Multi-target binding (MOR, α1D/α2A, NMDA)

Receptor engagement confirmation in target assay systems

Antiparasitic & cell-model screening

Reported antileishmanial and cytotoxic activity

Cytotoxicity endpoint review; strain-panel assessment

Pain model endpoint studies

In vivo MOR partial agonism, tail-flick assay response

Model-response endpoint context; respiratory depression endpoint review

• [1] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [2] KratomAlks.org. (n.d.). Corynantheidine vs Other Kratom Alkaloids: Functional Signaling and Bias. View Source
• [3] Obeng, S., et al. (2020). Investigation of the Adrenergic and Opioid Binding Affinities, Metabolic Stability, Plasma Protein Binding Properties, and Functional Effects of Selected Indole-Based Kratom Alkaloids. Journal of Medicinal Chemistry, 63(1), 433-439. View Source
• [4] GlpBio. (n.d.). Corynantheidine Technical Datasheet. View Source
• [5] BindingDB. (n.d.). BDBM50474149 (Corynantheidine) Affinity Data. View Source
• [6] KratomAlks.org. (n.d.). Corynantheidine vs Other Kratom Alkaloids: Receptor Binding. View Source
• [7] CAS IR GRID. (n.d.). Macrophyllionium and Macrophyllines A and B, Oxindole Alkaloids from Uncaria macrophylla. View Source
• [8] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source
• [9] Chakraborty, S., et al. (2021). Kratom Alkaloids as Probes for Opioid Receptor Function: Pharmacological Characterization of Minor Indole and Oxindole Alkaloids from Kratom. ACS Chemical Neuroscience, 12(14), 2661-2678. View Source